Cas no 29004-80-6 (Pentadecanoic acid, 2-hydroxy-14-methyl-)

• Product Name: Pentadecanoic acid, 2-hydroxy-14-methyl-
• CAS No: 29004-80-6
• MF: C₁₆H₃₂O₃
• MW: 272.42348575592
• CID: 1437531
• PubChem ID: 19737443
• Update Time: 2025-04-20

Pentadecanoic acid, 2-hydroxy-14-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentadecanoic acid, 2-hydroxy-14-methyl-
• 2-hydroxy-14-methylpentadecanoic acid
• SCHEMBL9446362
• DTXSID20599446
• 29004-80-6

• Inchi： 1S/C16H32O3/c1-14(2)12-10-8-6-4-3-5-7-9-11-13-15(17)16(18)19/h14-15,17H,3-13H2,1-2H3,(H,18,19)
• InChI Key： RZHOIKRKYSDMSL-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CCCCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 272.23526
• Monoisotopic Mass: 272.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids